Cas no 387825-55-0 (Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans-)
387825-55-0 structure
Product Name:Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans-
CAS No:387825-55-0
MF:C8H15NO3
MW:173.209602594376
CID:298777
Update Time:2024-01-27
Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans-
- Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, trans- (9CI)
- CZDTYMLTDRWGBJ-FKQCQYRASA-N
- Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, trans-
-
- MDL: MFCD23099601
- Inchi: 1S/C8H15NO3/c1-12-6-2-4-8(9,5-3-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)/t6-,8+
- InChI Key: CZDTYMLTDRWGBJ-WRXNHJIOSA-N
- SMILES: [C@]1(N)(C(O)=O)CC[C@@H](OC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 298.6±40.0 °C(Predicted)
- pka: 2.80±0.44(Predicted)
Cyclohexanecarboxylicacid, 1-amino-4-methoxy-, trans- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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